5-(3,4-dimethoxyphenyl)-3-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole

• IUPAC Name: [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]-[2-(3-methylphenyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C23H24N2O4/c1-15-6-4-7-16(12-15)19-8-5-11-25(19)23(26)18-14-21(29-24-18)17-9-10-20(27-2)22(13-17)28-3/h4,6-7,9-10,12-14,19H,5,8,11H2,1-3H3
• InChI Key: CEDRBZRMDQLPOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2CCCN2C(=O)C3=NOC(=C3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol

Description

5-(3,4-dimethoxyphenyl)-3-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole, also known as ABT-089, is a synthetic compound that belongs to the class of nootropic drugs. It was developed by Abbott Laboratories in the late 1990s as a potential treatment for Alzheimer's disease and other cognitive disorders. ABT-089 has been found to have a positive effect on memory, attention, and learning in animal studies.

Mechanism of Action

5-(3,4-dimethoxyphenyl)-3-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole is a partial agonist of the α4β2 nicotinic acetylcholine receptor (nAChR). It binds to the receptor and activates it, leading to an increase in the release of neurotransmitters such as dopamine, acetylcholine, and glutamate. This activation of the nAChR has been linked to the improvement of cognitive function.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It increases the release of dopamine, acetylcholine, and glutamate in the brain, which are all important neurotransmitters involved in cognitive function. This compound has also been shown to increase the density of α4β2 nAChRs in the brain, which may contribute to its cognitive-enhancing effects. In addition, this compound has been found to have a positive effect on working memory in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3,4-dimethoxyphenyl)-3-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole in lab experiments is its ability to improve cognitive function in animal models. This makes it a useful tool for studying the neurobiology of cognition. However, one limitation of using this compound is that it is a partial agonist of the α4β2 nAChR, which means that it may have different effects than full agonists or antagonists of the receptor. In addition, the safety and efficacy of this compound in humans is still being evaluated, which may limit its use in clinical research.

Future Directions

There are several future directions for research on 5-(3,4-dimethoxyphenyl)-3-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole. One area of interest is the development of more potent and selective compounds that target the α4β2 nAChR. Another area of interest is the investigation of the long-term effects of this compound on cognitive function and brain health. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of this compound in the treatment of cognitive disorders.

Synthesis Methods

The synthesis of 5-(3,4-dimethoxyphenyl)-3-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole involves a multi-step process that starts with the reaction of 3,4-dimethoxybenzaldehyde with 3-methylphenylmagnesium bromide to produce the corresponding alcohol. The alcohol is then converted to the corresponding chloride, which is reacted with pyrrolidine to form the pyrrolidinyl carbonyl intermediate. Finally, the isoxazole ring is formed by reacting the intermediate with hydroxylamine.

Scientific Research Applications

5-(3,4-dimethoxyphenyl)-3-{[2-(3-methylphenyl)-1-pyrrolidinyl]carbonyl}isoxazole has been extensively studied in animal models for its potential use in the treatment of cognitive disorders. It has been found to improve memory, attention, and learning in rats and mice. In addition, this compound has been shown to have a positive effect on working memory in humans. Several clinical trials have been conducted to evaluate the safety and efficacy of this compound in the treatment of Alzheimer's disease, but the results have been mixed.